6-Methyl-3-propan-2-ylcyclohex-3-en-1-one

• IUPAC Name: 6-methyl-3-propan-2-ylcyclohex-3-en-1-one
• InChI: InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h5,7-8H,4,6H2,1-3H3
• InChI Key: RIGRXRHXNMJXHD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC=C(CC1=O)C(C)C
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol

Description

6-Methyl-3-propan-2-ylcyclohex-3-en-1-one, also known as Methyl dihydrojasmonate (MDJ), is a synthetic fragrance compound that is widely used in the perfume industry. It has a sweet, floral, and fruity aroma and is commonly used in products such as soaps, lotions, and perfumes. However, MDJ has also gained attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of MDJ is not fully understood, but it is believed to interact with various receptors in the body, including the olfactory receptors in the nose. It has also been shown to have an effect on the expression of certain genes in cells.

Biochemical And Physiological Effects

MDJ has been shown to have various biochemical and physiological effects, including anti-inflammatory and anti-cancer properties. It has also been shown to have an effect on the immune system and can modulate the production of cytokines.

Advantages And Limitations For Lab Experiments

One advantage of using MDJ in lab experiments is its availability and low cost. It is also relatively stable and has a long shelf life. However, one limitation is its potential toxicity, and caution should be taken when handling and using MDJ in experiments.

Future Directions

There are many potential future directions for research on MDJ. One area of research could focus on its potential applications in agriculture as a natural insect repellent. Another area of research could focus on its potential anti-cancer properties and its use in cancer treatment. Additionally, more research could be done on its mechanism of action and its potential interactions with other compounds in the body.

Synthesis Methods

MDJ can be synthesized through various methods, including the reaction of 3-propan-2-ylcyclohex-3-en-1-one with methyl vinyl ketone in the presence of a Lewis acid catalyst. Another method involves the reaction of 3-propan-2-ylcyclohex-3-en-1-one with methyl acrylate in the presence of a base catalyst.

Scientific Research Applications

MDJ has been studied for its potential applications in various fields, including agriculture, medicine, and cosmetics. In agriculture, MDJ has been shown to have insecticidal properties and can be used as a natural insect repellent. In medicine, MDJ has been studied for its potential anti-inflammatory and anti-cancer properties. In cosmetics, MDJ is commonly used as a fragrance ingredient in various products.